Cas no 89465-06-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide)
89465-06-5 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide
CAS No:89465-06-5
MF:C6H9N3O2
MW:155.154560804367
CID:729138
Update Time:2024-01-31
3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide
- N',5-dimethyl-1,2-oxazole-3-carbohydrazide
- 1-Methyl-2-<5-Methyl-3-isoxazolylcarbonyl>-hydrazin
- 5-Methyl-3-isoxazolecarboxylic acid 2-methylhydrazide
- 5-methyl-isoxazole-3-carboxylic acid N'-methyl-hydrazide
- 3-Isoxazolecarboxylicacid,5-methyl-,2-methylhydrazide(6CI,7CI)
- 3-Isoxazolecarboxylic acid, 5-methyl-, 2-methylhydrazide
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- Inchi: 1S/C6H9N3O2/c1-4-3-5(9-11-4)6(10)8-7-2/h3,7H,1-2H3,(H,8,10)
- InChI Key: ZFLPNZSUWANLDK-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NNC)=O)=N1
Computed Properties
- Exact Mass: 155.06900
- Monoisotopic Mass: 155.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.2A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Density: 1.185
- Melting Point: 93-94 °C
- Boiling Point: 265.1°C at 760 mmHg
- Flash Point: 114.1°C
- Refractive Index: 1.502
- PSA: 67.16000
- LogP: 0.62900
- pka: 10.88±0.23(Predicted)
3-Isoxazolecarboxylicacid, 5-methyl-, 2-methylhydrazide Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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